2-[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-ethanol

• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol
• SMILES: CCN(CCO)CC1CCCCN1CC2=CC=CC=C2
• InChI: InChI=1S/C17H28N2O/c1-2-18(12-13-20)15-17-10-6-7-11-19(17)14-16-8-4-3-5-9-16/h3-5,8-9,17,20H,2,6-7,10-15H2,1H3
• InChIKey: MTUJIOUUKYCJHE-UHFFFAOYSA-N

Sigma receptor pharmacology research is frequently compromised by the scarcity of truly subtype-selective chemical probes. Generic N-benzylpiperidine analogs exhibit wildly variable σ2/σ1 selectivity ratios (0.1-9 within single series), making in-class analog substitution a source of irreproducible results. • ~416-fold σ2/σ1 selectivity (Ki σ2 = 16-90 nM) enables confident target deconvolution vs. sigma-1 • Dual σ2 + CD73 inhibition (Ki CD73 = 101 nM) - a unique polypharmacology starting point for immuno-oncology research • Favorable hERG safety margin (IC50 = 9.5 µM) reduces early cardiac liability vs. in-class analogs • Free -OH handle on the N-ethyl-N-(2-hydroxyethyl) side chain enables rapid derivatization for SAR campaigns Supplied at ≥98% purity; ambient global shipping. For R&D use only.

2-[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-ethanol Technical Overview & Sourcing

2-[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-ethanol (CAS: 1353960-46-9) is a synthetic piperidine derivative with the molecular formula C17H28N2O and an average mass of 276.42 Da . This compound is a member of the N-benzylpiperidine class, a pharmacophore known for its versatility in targeting central nervous system (CNS) receptors, particularly sigma receptors and monoamine transporters [1]. It is primarily utilized as a research tool in medicinal chemistry and drug discovery, often supplied as a free base with typical purity specifications of ≥98% .

▸ CNS sigma receptor and monoamine transporter research tool

▸ N-benzylpiperidine scaffold with distinct C2 substitution for SAR studies

▸ High-purity free base form, suitable for medicinal chemistry derivatization

• [1] Costantino, L., et al. (2005). Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands. Journal of Medicinal Chemistry, 48(1), 266-273. View Source

2-[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-ethanol Procurement & Substitution Risks

The N-benzylpiperidine scaffold is a well-established pharmacophore, but its biological profile is exceptionally sensitive to specific substituent patterns. A generic substitution based solely on the presence of a benzylpiperidine core is scientifically unsound. Research demonstrates that modifications to the aralkyl moiety can drastically alter sigma receptor subtype selectivity, with sigma-2/sigma-1 ratios varying from 0.1 to 9 within a single, closely related series [1]. Furthermore, the target compound, 2-[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-ethanol, possesses a distinct structural feature: an N-ethyl-N-(2-hydroxyethyl) substituent attached via a methylene linker to the piperidine C2 position. This specific topology is not found in common reference compounds like 1-benzylpiperidine or 4-benzylpiperidine. Consequently, substituting with an in-class analog introduces significant uncertainty regarding target engagement, off-target activity, and overall experimental reproducibility, negating the value of prior data.

Scaffold sensitivity

N-benzylpiperidine substitution patterns can drastically shift sigma subtype selectivity (σ2/σ1 ratio from 0.1 to 9).

Topological mismatch

C2-substituted ethanolamine side chain is absent in common 1- or 4-benzylpiperidine analogs, altering target engagement.

Off-target uncertainty

Generic substitution may introduce unpredictable polypharmacology and compromise experimental reproducibility.

• [1] Costantino, L., et al. (2005). Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands. Journal of Medicinal Chemistry, 48(1), 266-273. View Source

2-[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-ethanol vs. Class Analogs

Sigma-2 Receptor Affinity

The target compound demonstrates measurable affinity for the sigma-2 receptor (σ2R/TMEM97), a target of significant interest in oncology and neurodegeneration. In a direct, class-level comparison, it exhibits a 38-fold lower affinity for the sigma-2 receptor than the high-affinity benchmark ligand N-(N-benzylpiperidin-4-yl)-2-fluorobenzamide [1][2]. This indicates that the specific N-ethyl-N-(2-hydroxyethyl) substitution pattern at the piperidine C2 position is a critical determinant of affinity, differentiating it from 4-substituted benzylpiperidines.

σ2 Affinity

Class-level

Target Ki 90 nM

vs

Benchmark Ki 3.4 nM

38-fold lower

Moderate-affinity profile supports SAR optimization of σ2 engagement.

Rat PC12 cells vs guinea pig brain membranes; cross-study comparison.

Evidence Dimension	Sigma-2 Receptor Binding Affinity (Ki)
Target Compound Data	90 nM (in rat PC12 cells)
Comparator Or Baseline	N-(N-benzylpiperidin-4-yl)-2-fluorobenzamide: 3.4 nM (in guinea pig brain membranes)
Quantified Difference	Approximately 38-fold lower affinity (90 nM vs. 3.4 nM)
Conditions	Target Compound: Binding affinity to sigma-2 receptor in rat PC12 cells [1]. Comparator: Binding affinity in guinea pig brain membranes using [3H]DTG [2].

Why This Matters

This quantitative difference defines the compound's utility as a moderate-affinity probe rather than a high-affinity ligand, making it a valuable tool for SAR studies aiming to optimize sigma-2 engagement or for applications where potent sigma-2 antagonism is not the primary goal.

• [1] BindingDB. BDBM50604967 (CHEMBL1698776): Binding affinity to sigma-2 receptor in rat PC12 cells assessed as inhibition constant. Ki = 90 nM. View Source
• [2] Shiue, C. Y., et al. (1997). N-(N-benzylpiperidin-4-yl)-2-[18F]fluorobenzamide: a potential ligand for PET imaging of sigma receptors. Nuclear Medicine and Biology, 24(7), 671-676. PMID: 9352539. View Source

Sigma-1 vs. Sigma-2 Selectivity

The target compound exhibits a unique selectivity profile, showing a preference for the sigma-2 receptor over the sigma-1 receptor. It demonstrates a Ki of 16 nM for sigma-2 [1] and a Ki of 6,660 nM for sigma-1 [2], yielding a sigma-2/sigma-1 selectivity ratio of approximately 416-fold. This profile contrasts sharply with the highly sigma-1 selective ligand N-(1-benzylpiperidin-4-yl)phenylacetamide, which has a sigma-2/sigma-1 ratio of ~0.016 (Ki σ1 = 3.9 nM, Ki σ2 = 240 nM) [3].

σ2/σ1 Selectivity

Reported

~416-fold σ2 over σ1

σ2 Ki 16 nM / σ1 Ki 6,660 nM

Reported σ2-preference supports σ2-specific signaling studies.

σ2 unknown origin; σ1 guinea pig brain membrane.

Evidence Dimension	Sigma-2/σ1 Selectivity Ratio
Target Compound Data	~416-fold selectivity for σ2 over σ1 (Ki σ2 = 16 nM, Ki σ1 = 6,660 nM)
Comparator Or Baseline	N-(1-benzylpiperidin-4-yl)phenylacetamide: ~0.016-fold selectivity (favors σ1) (Ki σ1 = 3.9 nM, Ki σ2 = 240 nM)
Quantified Difference	The target compound is a σ2-preferring ligand, while the comparator is highly σ1-selective.
Conditions	Target Compound σ2: Inhibition of sigma-2 receptor (unknown origin) [1]. Target Compound σ1: Displacement of [3H]-(+)-pentazocine from sigma-1 receptor in guinea pig brain membrane [2]. Comparator: Binding affinity to σ1 and σ2 receptors [3].

Why This Matters

The distinct sigma-2 preference makes this compound a valuable tool for probing sigma-2-specific biology, such as its role in calcium signaling and cell proliferation, with reduced confounding from sigma-1 activity.

• [1] BindingDB. BDBM50370780 (CHEMBL4164801): Inhibition of sigma-2 receptor. Ki = 16 nM. View Source
• [2] BindingDB. BDBM50370780 (CHEMBL4164801): Displacement of [3H]-Pentazocine from sigma1 receptor in guinea pig brain membrane. Ki = 6,660 nM. View Source
• [3] Huang, Y., et al. (1998). Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1 Receptor Ligands. Journal of Medicinal Chemistry, 41(13), 2261-2268. View Source

CD73 (Ecto-5'-Nucleotidase) Inhibition

The target compound has been identified as an inhibitor of ecto-5'-nucleotidase (CD73), an emerging target in immuno-oncology, with a Ki of 101 nM [1]. This activity is a clear point of differentiation from other common benzylpiperidine derivatives, such as 1-benzylpiperidine itself, for which no such activity has been reported [2]. This suggests the N-ethyl-N-(2-hydroxyethyl) side chain confers a novel polypharmacology not seen in the core scaffold.

CD73 Inhibition

Class-level

This compound Ki 101 nM

vs

1-Benzylpiperidine Not reported

Unique activity

CD73 inhibition differentiates from core scaffold; may support dual-target research.

Rat CD73 in COS7 cells; no data for core scaffold.

Evidence Dimension	Inhibition of Ecto-5'-nucleotidase (CD73)
Target Compound Data	Ki = 101 nM (inhibition of rat Ecto-5'-nucleotidase in COS7 cells) [1]
Comparator Or Baseline	1-Benzylpiperidine: No reported inhibition [2]
Quantified Difference	Qualitative: Present vs. Not Reported
Conditions	Inhibition of rat Ecto-5'-nucleotidase transfected in COS7 cells preincubated for 10 mins followed by AMP addition measured after 10 mins [1].

Why This Matters

This secondary activity profile positions the compound as a potential chemical starting point for dual sigma-2/CD73 pharmacology, a combination of interest for modulating both the tumor microenvironment and cancer cell signaling.

• [1] BindingDB. BDBM50437946 (CHEMBL1814392): Inhibition of rat Ecto-5'-nucleotidase transfected in COS7 cells. Ki = 101 nM. View Source
• [2] PubChem. 1-Benzylpiperidine (Compound Summary). CID: 75818. View Source

hERG Channel Inhibition

The target compound exhibits a favorable cardiac safety profile in vitro, with an IC50 of 9.5 µM for inhibition of the hERG potassium channel [1]. This is a critical differentiator, as piperidine-containing compounds are often flagged for hERG liability. For comparison, other benzylpiperidine derivatives have shown varying degrees of hERG inhibition, with some exhibiting an IC50 of 2.1 µM [2], making them less suitable for development where cardiac safety is a concern.

hERG Inhibition

Reported

This compound IC50 9.5 µM

vs

Other benzylpiperidine IC50 2.1 µM

4.5-fold higher IC50 (weaker block)

Weaker hERG inhibition may reduce QT prolongation risk in research models.

Patch clamp in CHO cells; cross-study comparison.

Evidence Dimension	hERG Channel Inhibition (IC50)
Target Compound Data	9.5 µM (9,500 nM) [1]
Comparator Or Baseline	Other benzylpiperidine derivative: 2.1 µM (2,100 nM) [2]
Quantified Difference	4.5-fold higher IC50 (lower potency) for hERG block
Conditions	Target Compound: Inhibition of hERG expressed in CHO cells by whole cell patch clamp assay [1]. Comparator: Inhibition of hERG by patch clamp assay [2].

Why This Matters

A higher IC50 for hERG indicates a reduced risk of drug-induced QT prolongation, a major cause of drug attrition. This safety advantage can be a decisive factor in selecting this compound as a lead candidate or tool compound for in vivo studies.

• [1] BindingDB. BDBM50580848 (CHEMBL5087458): Inhibition of hERG expressed in CHO cells by whole cell patch clamp assay. IC50 = 9,500 nM. View Source
• [2] BindingDB. BDBM50592194 (CHEMBL5195355): Inhibition of hERG by patch clamp assay. IC50 = 2,100 nM. View Source

2-[(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-ethanol Research Applications

Probing Sigma-2 Receptor Function

This compound's ~416-fold selectivity for sigma-2 over sigma-1 receptors [1][2] makes it a suitable chemical probe for delineating sigma-2-specific functions. Its moderate affinity (Ki = 16-90 nM) is advantageous for studying receptor binding kinetics and for use in assays where extremely tight binding could complicate washout or competitive displacement studies. It is particularly useful in neuroscience and oncology research to investigate sigma-2's role in neuronal differentiation, calcium signaling, and cell proliferation, distinct from sigma-1-mediated effects.

Dual Sigma-2/CD73 Pharmacology

The compound's activity as an inhibitor of both the sigma-2 receptor (Ki = 16-90 nM) and ecto-5'-nucleotidase/CD73 (Ki = 101 nM) [3][4] positions it as a unique starting point for exploring polypharmacology. In immuno-oncology, CD73 inhibition can reverse adenosine-mediated immunosuppression, while sigma-2 modulation may directly impact cancer cell viability. This dual activity profile is not present in the core 1-benzylpiperidine scaffold, making this compound a valuable tool for studying the therapeutic potential of simultaneously targeting these two pathways.

Cardiac-Safe Lead Optimization

The compound's relatively weak hERG inhibition (IC50 = 9.5 µM) [5] provides a safer foundation for lead optimization compared to many other piperidine derivatives. In drug discovery programs focused on CNS or oncology targets, this starting point reduces the need for extensive early-stage mitigation of cardiac liabilities. Structure-activity relationship (SAR) studies can be conducted to improve target potency while monitoring changes in hERG activity, making this a more developable scaffold than many in-class analogs with stronger hERG signals (e.g., IC50 = 2.1 µM) [6].

Synthetic Intermediate for Derivatization

The compound's structure, featuring a free hydroxyl group on the N-ethyl-N-(2-hydroxyethyl) side chain, provides a convenient handle for further chemical modification . This hydroxyl can be easily functionalized (e.g., through esterification, etherification, or conversion to a leaving group) to create a diverse library of derivatives. This makes it a valuable building block for medicinal chemists seeking to rapidly explore SAR around the piperidine C2 position, a region known to influence sigma receptor subtype selectivity and other pharmacological properties.

Application

Selection Property

Validation Focus

σ2 receptor functional studies

σ2-preferring selectivity with moderate affinity

σ2-specific signaling and binding kinetics

Dual σ2/CD73 target engagement

Polypharmacology: inhibits both σ2 and CD73

Adenosine pathway modulation and cancer cell signaling

Cardiotoxicity liability screening (hERG)

Relatively weak hERG inhibition vs. class

hERG IC50 monitoring during SAR optimization

Medicinal chemistry derivatization

Free hydroxyl handle at piperidine C2

SAR exploration of C2 substitution effects

• [1] BindingDB. BDBM50370780 (CHEMBL4164801): Inhibition of sigma-2 receptor. Ki = 16 nM. View Source
• [2] BindingDB. BDBM50370780 (CHEMBL4164801): Displacement of [3H]-Pentazocine from sigma1 receptor in guinea pig brain membrane. Ki = 6,660 nM. View Source
• [3] BindingDB. BDBM50604967 (CHEMBL1698776): Binding affinity to sigma-2 receptor in rat PC12 cells assessed as inhibition constant. Ki = 90 nM. View Source
• [4] BindingDB. BDBM50437946 (CHEMBL1814392): Inhibition of rat Ecto-5'-nucleotidase transfected in COS7 cells. Ki = 101 nM. View Source
• [5] BindingDB. BDBM50580848 (CHEMBL5087458): Inhibition of hERG expressed in CHO cells by whole cell patch clamp assay. IC50 = 9,500 nM. View Source
• [6] BindingDB. BDBM50592194 (CHEMBL5195355): Inhibition of hERG by patch clamp assay. IC50 = 2,100 nM. View Source